15-cis-Phytoene
15-cis-Phytoene
15-cis-phytoene is a phytoene.
Brand Name:
Vulcanchem
CAS No.:
13920-14-4
VCID:
VC0030313
InChI:
InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11-,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
SMILES:
CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C
Molecular Formula:
C40H64
Molecular Weight:
544.9 g/mol
15-cis-Phytoene
CAS No.: 13920-14-4
Reference Standards
VCID: VC0030313
Molecular Formula: C40H64
Molecular Weight: 544.9 g/mol
Purity: > 80%
CAS No. | 13920-14-4 |
---|---|
Product Name | 15-cis-Phytoene |
Molecular Formula | C40H64 |
Molecular Weight | 544.9 g/mol |
IUPAC Name | (6E,10E,14E,16Z,18E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene |
Standard InChI | InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11-,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+ |
Standard InChIKey | YVLPJIGOMTXXLP-BHLJUDRVSA-N |
Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C(=C/C=C\C=C(\CC/C=C(/CC/C=C(/CCC=C(C)C)\C)\C)/C)/C)/C)/C)C |
SMILES | CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C |
Canonical SMILES | CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C |
Appearance | Clear Colorless to Pale Yellow Oil |
Description | 15-cis-phytoene is a phytoene. |
Purity | > 80% |
Synonyms | (all-E) phytoene 15-cis-phytoene 7,7',8,8',11,11',12,12'-octahydro-psi,psi-carotene all-trans-phytoene phytoene phytoene, (15-cis)-isomer phytoene, (all-E)- phytoene, (cis)-isomer trans-phytoene |
PubChem Compound | 9963391 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume